4-benzyl-3-((2,5-dimethylbenzyl)thio)-4H-benzo[e][1,2,4]thiadiazine 1,1-dioxide

• IUPAC Name: 4-benzyl-3-[(2,5-dimethylphenyl)methylsulfanyl]-1λ6,2,4-benzothiadiazine 1,1-dioxide
• InChI: InChI=1S/C23H22N2O2S2/c1-17-12-13-18(2)20(14-17)16-28-23-24-29(26,27)22-11-7-6-10-21(22)25(23)15-19-8-4-3-5-9-19/h3-14H,15-16H2,1-2H3
• InChI Key: WOHQSZZSHRJJHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CSC2=NS(=O)(=O)C3=CC=CC=C3N2CC4=CC=CC=C4
• Molecular Formula: C23H22N2O2S2
• Molecular Weight: 422.6 g/mol

Description

4-benzyl-3-((2,5-dimethylbenzyl)thio)-4H-benzo[e][1,2,4]thiadiazine 1,1-dioxide is a synthetic compound that belongs to the class of benzo[e][1,2,4]thiadiazine derivatives. It has been studied for its potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

Target of Action

Similar compounds, such as 1,2,4-triazole derivatives, have been found to exhibit a wide range of biological activities, including antimicrobial, antifungal, anti-inflammatory, antioxidant, analgesic, and anticancer activities .

Mode of Action

It’s worth noting that similar compounds, such as 1,2,4-triazole derivatives, operate as main pharmacophores through hydrogen-bonding and dipole interactions with the biological receptors .

Biochemical Pathways

Similar compounds have been found to inhibit insulin release, suggesting an interaction with atp-sensitive potassium channels .

Result of Action

Similar compounds have been found to exhibit cytotoxic activities against certain cancer cells .

Action Environment

It’s worth noting that the biological activity of similar compounds can vary remarkably depending upon substituents .

Advantages and Limitations for Lab Experiments

One advantage of using 4-benzyl-3-((2,5-dimethylbenzyl)thio)-4H-benzo[e][1,2,4]thiadiazine 1,1-dioxide in lab experiments is its potential as a therapeutic agent for cancer, inflammation, and bacterial infections. Additionally, its synthetic route is relatively straightforward and can be easily scaled up for larger-scale synthesis. However, one limitation is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for the study of 4-benzyl-3-((2,5-dimethylbenzyl)thio)-4H-benzo[e][1,2,4]thiadiazine 1,1-dioxide. One direction is to further investigate its mechanism of action to better understand its potential therapeutic applications. Another direction is to explore its potential use as a drug delivery system, as it has been shown to exhibit good solubility and stability. Additionally, further studies could be conducted to investigate its potential use as an imaging agent for cancer diagnosis and treatment.

Scientific Research Applications

4-benzyl-3-((2,5-dimethylbenzyl)thio)-4H-benzo[e][1,2,4]thiadiazine 1,1-dioxide has been studied for its potential applications in various scientific research fields. It has been shown to exhibit anticancer activity by inducing apoptosis and inhibiting cell proliferation in cancer cells. Additionally, it has been studied for its potential use as an anti-inflammatory agent, as it has been shown to inhibit the production of pro-inflammatory cytokines. Furthermore, it has been investigated for its potential use as an antimicrobial agent, as it has been shown to exhibit activity against various bacterial strains.